N-(6-bromo-2-methylquinolin-4-yl)-5-(methoxymethyl)furan-2-carboxamide

• IUPAC Name: N-(6-bromo-2-methylquinolin-4-yl)-5-(methoxymethyl)furan-2-carboxamide
• InChI: InChI=1S/C17H15BrN2O3/c1-10-7-15(13-8-11(18)3-5-14(13)19-10)20-17(21)16-6-4-12(23-16)9-22-2/h3-8H,9H2,1-2H3,(H,19,20,21)
• InChI Key: MIEBJFPBSUOGJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=C(C=CC2=N1)Br)NC(=O)C3=CC=C(O3)COC
• Molecular Formula: C17H15BrN2O3
• Molecular Weight: 375.2 g/mol

Description

N-(6-bromo-2-methylquinolin-4-yl)-5-(methoxymethyl)furan-2-carboxamide (BMQMFC) is a novel quinoline-based compound that has recently been developed and studied for its potential scientific and medical applications. BMQMFC is an important molecule due to its unique structure, which consists of an aromatic ring, a nitrogen atom, and two carboxamide groups. The compound has been shown to have a range of biological activities, including anti-proliferative, anti-inflammatory, and anti-angiogenic properties. In addition, BMQMFC has been studied for its potential use in the treatment of cancer and other diseases.

Mechanism of Action

The exact mechanism of action of N-(6-bromo-2-methylquinolin-4-yl)-5-(methoxymethyl)furan-2-carboxamide is not fully understood. However, it is believed that the compound binds to specific receptors on the surface of cells, which then triggers a cascade of biochemical reactions. These reactions result in the inhibition of cell proliferation and the induction of apoptosis. In addition, N-(6-bromo-2-methylquinolin-4-yl)-5-(methoxymethyl)furan-2-carboxamide has been shown to inhibit the growth of cancer cells by blocking the activity of certain enzymes, such as cyclooxygenase-2.
Biochemical and Physiological Effects
N-(6-bromo-2-methylquinolin-4-yl)-5-(methoxymethyl)furan-2-carboxamide has been shown to have a range of biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells, as well as to inhibit the activity of certain enzymes, such as cyclooxygenase-2. In addition, N-(6-bromo-2-methylquinolin-4-yl)-5-(methoxymethyl)furan-2-carboxamide has been shown to have anti-inflammatory and anti-angiogenic properties. The compound has also been shown to induce apoptosis in cancer cells, as well as to inhibit the growth of other types of cells, such as fibroblasts.

Advantages and Limitations for Lab Experiments

The use of N-(6-bromo-2-methylquinolin-4-yl)-5-(methoxymethyl)furan-2-carboxamide in laboratory experiments has several advantages. The compound has been shown to be effective in the inhibition of the growth of cancer cells, as well as in the induction of apoptosis. In addition, N-(6-bromo-2-methylquinolin-4-yl)-5-(methoxymethyl)furan-2-carboxamide has been shown to have anti-inflammatory and anti-angiogenic properties. The compound is also relatively stable and has a low toxicity profile. However, there are some limitations to the use of N-(6-bromo-2-methylquinolin-4-yl)-5-(methoxymethyl)furan-2-carboxamide in laboratory experiments. The compound is relatively expensive, and it can be difficult to obtain in large quantities. In addition, the compound is not water-soluble and must be dissolved in an organic solvent.

Future Directions

There are a number of potential future directions for the study of N-(6-bromo-2-methylquinolin-4-yl)-5-(methoxymethyl)furan-2-carboxamide. Further research is needed to better understand the compound’s mechanism of action and to identify new potential applications. In addition, research is needed to develop new synthetic methods for the production of N-(6-bromo-2-methylquinolin-4-yl)-5-(methoxymethyl)furan-2-carboxamide. Finally, studies are needed to evaluate the compound’s efficacy in the treatment of various diseases, as well as to identify any potential adverse effects.

Synthesis Methods

N-(6-bromo-2-methylquinolin-4-yl)-5-(methoxymethyl)furan-2-carboxamide can be synthesized through a variety of methods. The most common method involves the use of a palladium-catalyzed Buchwald-Hartwig reaction. This reaction involves the coupling of an aryl halide, such as 6-bromo-2-methylquinoline, with an amine, such as 5-methoxymethyl furan-2-carboxamide. The reaction proceeds via an oxidative addition of the aryl halide to the palladium catalyst, followed by a reductive elimination to form the desired product.

Scientific Research Applications

N-(6-bromo-2-methylquinolin-4-yl)-5-(methoxymethyl)furan-2-carboxamide has been studied extensively for its potential scientific and medical applications. The compound has been studied for its potential use in the treatment of cancer, as well as other diseases. In addition, N-(6-bromo-2-methylquinolin-4-yl)-5-(methoxymethyl)furan-2-carboxamide has been studied for its anti-inflammatory and anti-angiogenic properties, as well as its potential to inhibit the growth of cancer cells. The compound has also been studied for its potential use in the development of new drugs and drug delivery systems.